Cas no 1261680-57-2 (3-(3-Bromo-5-fluorophenyl)propanoic acid)

• Product Name: 3-(3-Bromo-5-fluorophenyl)propanoic acid
• CAS No: 1261680-57-2
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 4565763
• PubChem ID: 79019706
• Update Time: 2025-06-10

3-(3-Bromo-5-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-fluorophenyl)propanoic acid
• 3-(3'-Bromo-5'-fluorophenyl)propionic acid
• 3-(3-Bromo-5-fluoro-phenyl)-propionic acid
• Z1269243583
• F52879
• 1261680-57-2
• AKOS017555665
• Benzenepropanoic acid, 3-bromo-5-fluoro-
• 3-(3-bromo-5-fluorophenyl)propanoicacid
• CS-0377910
• EN300-1910870
• MFCD09999444
• 3-(3-Bromo-5-fluorophenyl)propanoic acid

• MDL： MFCD09999444
• Inchi： 1S/C9H8BrFO2/c10-7-3-6(1-2-9(12)13)4-8(11)5-7/h3-5H,1-2H2,(H,12,13)
• InChI Key： PDMJKDFURQRTMA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)CCC(=O)O)F

Computed Properties

• Exact Mass: 245.96917 g/mol
• Monoisotopic Mass: 245.96917 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3
• Molecular Weight: 247.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3-Bromo-5-fluorophenyl)propanoic acid

3-(3-Bromo-5-Fluorophenyl)propanoic Acid: A Comprehensive Overview

CAS No. 1261680-57-2, also known as 3-(3-bromo-5-fluorophenyl)propanoic acid, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential therapeutic applications.

Chemical Structure and Properties

3-(3-Bromo-5-fluorophenyl)propanoic acid is a substituted aromatic carboxylic acid characterized by a bromine atom and a fluorine atom on the phenyl ring. The molecular formula of this compound is C₁₀H₉BrFO₂, with a molecular weight of approximately 247.08 g/mol. The presence of the bromine and fluorine substituents imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various research applications.

The compound exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. Its melting point is around 110-112°C, and it is stable under normal laboratory conditions. The structural features of 3-(3-bromo-5-fluorophenyl)propanoic acid make it suitable for use in a variety of chemical reactions, including coupling reactions, substitution reactions, and functional group transformations.

Synthesis Methods

The synthesis of 3-(3-bromo-5-fluorophenyl)propanoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-bromo-5-fluorobenzaldehyde with malonic acid in the presence of a base such as sodium ethoxide. This reaction proceeds via a Knoevenagel condensation followed by an intramolecular cyclization to form the desired product.

Another approach involves the reaction of 3-bromo-5-fluorobenzyl chloride with sodium cyanide to form the corresponding nitrile, which is then hydrolyzed to yield the carboxylic acid. This method is particularly useful for large-scale synthesis due to its high yield and ease of purification.

Biological Activities

Recent studies have highlighted the potential biological activities of 3-(3-bromo-5-fluorophenyl)propanoic acid. One area of interest is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that 3-(3-bromo-5-fluorophenyl)propanoic acid may have therapeutic potential in treating inflammatory diseases.

In addition to its anti-inflammatory effects, 3-(3-bromo-5-fluorophenyl)propanoic acid has been investigated for its anticancer properties. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer cells and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2.

Potential Therapeutic Applications

The unique combination of chemical properties and biological activities makes 3-(3-bromo-5-fluorophenyl)propanoic acid a promising candidate for further drug development. In the context of inflammatory diseases, this compound could be developed into a novel anti-inflammatory agent with fewer side effects compared to existing drugs. Clinical trials are currently underway to evaluate its efficacy and safety in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In the field of oncology, 3-(3-bromo-5-fluorophenyl)propanoic acid has shown promise as a potential anticancer agent. Preclinical studies have demonstrated its ability to selectively target cancer cells while sparing normal cells, which could lead to improved treatment outcomes with reduced toxicity. Further research is needed to optimize its formulation and delivery methods for clinical use.

Conclusion

In summary, 3-(3-bromo-5-fluorophenyl)propanoic acid (CAS No. 1261680-57-2) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further investigation in areas such as inflammation and cancer. As research in these fields continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in medicine.